Cas no 36977-92-1 (isomenthone)

• Product Name: isomenthone
• CAS No: 36977-92-1
• MF: C₁₀H₁₈O
• MW: 154.249323368073
• CID: 921841
• PubChem ID: 6432469
• Update Time: 2025-04-19

isomenthone Chemical and Physical Properties

Names and Identifiers

• isomenthone
• isomenthon
• FEMA No. 3460
• (-)-Isomenthone (~80%)
• (2R,5R)-2-isopropyl-5-methylcyclohexanone, rel-
• 36977-92-1
• starbld0039823
• p-Menthan-3-one, cis-
• (-)-isomenthone
• p-Menthan-3-one, (Z)-
• (1R,4R)-p-menthan-3-one
• cis-5-Methyl-2-(1-methylethyl)-cyclohexanone
• Isomenthone, (-)-
• L-isomenthone
• (2S-cis)-5-methyl-2-(1-methylethyl)cyclohexanone
• EN300-157787
• Cyclohexanone, 5-methyl-2-(1-methylethyl)-, (2S,5S)-
• EINECS 242-194-1
• cis-p-menthone
• 9WZ3E2G6CL
• DTXSID501315467
• 18309-28-9
• alpha-ISOMENTHONE
• BRN 3195564
• 5-Methyl-2-(1-methylethyl)cyclohexanone, (Z)-
• 491-07-6
• (2S,5S)-2-isopropyl-5-methylcyclohexanone
• (1S,4S)-(-)-p-menthan-3-one
• Cyclohexanone, 5-methyl-2-(1-methylethyl)-, (2R,5R)-rel-
• (1)-Isomenthone
• Q27116856
• (2S-cis)-2-(Isopropyl)-5-methylcyclohexan-1-one
• 2-Isopropyl-5-methyl-cyclohexanone, cis
• 5-Methyl-2-(1-methylethyl)cyclohexanone
• EINECS 207-727-4
• (1R,4R)-(+)-p-Menthan-3-one
• 1-Methyl-4-isopropyl-3-cyclohexanone, cis-
• NS00086041
• .alpha.-isomenthone
• (2S,5S)-2-Isopropyl-5-methylcyclohexan-1-one
• CS-0627180
• CYCLOHEXANONE, 5-METHYL-2-(1-METHYLETHYL)-, CIS
• (1S,4S)-Isomenthone
• EINECS 253-295-5
• 11T7AFM2DS
• SCHEMBL4395963
• P-MENTHAN-3-ONE, CIS
• d,l-Isomenthone
• cis-p-Menthan-3-one
• (+/-)-cis-p-menthan-3-one
• 4-07-00-00087 (Beilstein Handbook Reference)
• (+-)-isomenthone
• UNII-11T7AFM2DS
• MFCD00136032
• (+/-)-isomenthone
• (1S,4S)-p-menthan-3-one
• (2S,5S)-5-methyl-2-(propan-2-yl)cyclohexan-1-one
• 1074-95-9
• C17125
• Cyclohexanone, 5-methyl-2-(1-methylethyl)-, (Z)-
• (2S,5S)-5-methyl-2-(propan-2-yl)cyclohexanone
• UNII-9WZ3E2G6CL
• DL-ISOMENTHONE [FHFI]
• (2S,5S)-5-methyl-2-propan-2-ylcyclohexan-1-one
• dl-Isomenthone
• HY-N7259A
• cis-Menthone
• Cyclohexanone, 5-methyl-2-(1-methylethyl)-, cis-
• CHEBI:36496
• Isomenthone, (+/-)-

• Inchi： 1S/C10H18O/c1-7(2)9-5-4-8(3)6-10(9)11/h7-9H,4-6H2,1-3H3
• InChI Key： NFLGAXVYCFJBMK-UHFFFAOYSA-N
• SMILES： CC(C1C(=O)CC(C)CC1)C

Computed Properties

• Exact Mass: 154.136
• Monoisotopic Mass: 154.136
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 149
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 17.1A^2
• XLogP3: 2.7

Experimental Properties

• Density: 0.881
• Boiling Point: 210 deg C
• Flash Point: 72.8°C
• PSA: 17.07000
• LogP: 2.64770
• FEMA: 3460

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